Cas no 1568190-29-3 ((1S)-2-amino-1-(1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol)

• Product Name: (1S)-2-amino-1-(1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol
• CAS No: 1568190-29-3
• MF: C₇H₁₃N₃O
• MW: 155.197621107101
• CID: 6005996
• PubChem ID: 83000629
• Update Time: 2025-06-14

(1S)-2-amino-1-(1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-(1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol
• 1H-Pyrazole-4-methanol, α-(aminomethyl)-1,3-dimethyl-, (αS)-
• EN300-1147036
• 1568190-29-3
• AKOS021320524

• Inchi： 1S/C7H13N3O/c1-5-6(7(11)3-8)4-10(2)9-5/h4,7,11H,3,8H2,1-2H3/t7-/m1/s1
• InChI Key： PFFRJSGARUQGBO-SSDOTTSWSA-N
• SMILES： [C@@H](C1C(=NN(C)C=1)C)(O)CN

Computed Properties

• Exact Mass: 155.105862047g/mol
• Monoisotopic Mass: 155.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 64.1Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 341.8±37.0 °C(Predicted)
• pka: 11.80±0.35(Predicted)

Additional information on (1S)-2-amino-1-(1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol

Comprehensive Overview of (1S)-2-amino-1-(1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol (CAS No. 1568190-29-3)

The compound (1S)-2-amino-1-(1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol, identified by its CAS No. 1568190-29-3, is a chiral amino alcohol derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a 1,3-dimethyl-1H-pyrazol-4-yl moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its stereospecific properties, which are critical for drug development and enantioselective catalysis.

In recent years, the demand for chiral building blocks like (1S)-2-amino-1-(1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol has surged, driven by advancements in asymmetric synthesis and personalized medicine. This compound aligns with the growing trend of green chemistry and sustainable synthesis, as it can be produced using eco-friendly catalytic methods. Its application in peptide mimetics and small-molecule therapeutics has also garnered attention, particularly in the context of drug discovery and targeted therapy.

The CAS No. 1568190-29-3 is often searched in conjunction with terms like "chiral auxiliaries", "enantioselective synthesis", and "pharmaceutical intermediates", reflecting its relevance in modern organic chemistry. Additionally, its potential role in neurological research and enzyme inhibition studies has sparked curiosity among scientists exploring treatments for neurodegenerative diseases. The compound's stability and solubility profile further enhance its utility in high-throughput screening and medicinal chemistry workflows.

From a technical perspective, (1S)-2-amino-1-(1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol exhibits excellent compatibility with NMR spectroscopy and mass spectrometry, facilitating its characterization and quality control. Its molecular framework is also amenable to structure-activity relationship (SAR) studies, a key focus area for researchers optimizing lead compounds. As the pharmaceutical industry shifts toward precision medicine, the demand for such tailored intermediates is expected to rise.

In summary, (1S)-2-amino-1-(1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol (CAS No. 1568190-29-3) represents a versatile and high-value chemical entity with broad applications in drug development and biochemical research. Its alignment with contemporary scientific trends, such as sustainable chemistry and enantioselective catalysis, ensures its continued relevance in both academic and industrial settings.